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Compound of Interest

(4-(Trifluoromethyl)pyridin-2-
Compound Name:

yl)methanamine hydrochloride

cat. No.: B1318866

Technical Guide: (4-(Trifluoromethyl)pyridin-2-
yl)methanamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and potential applications of (4-(Trifluoromethyl)pyridin-2-
yl)methanamine hydrochloride. This compound is a key building block in the development of
novel pharmaceuticals and agrochemicals, primarily due to the influence of the trifluoromethyl
group on its biological activity and physicochemical characteristics.

Chemical Structure and Properties

(4-(Trifluoromethyl)pyridin-2-yl)methanamine hydrochloride is a pyridine derivative
characterized by a trifluoromethyl group at the 4-position and a methanamine hydrochloride
group at the 2-position of the pyridine ring.

Chemical Structure Visualization:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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